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Compound of Interest

Compound Name: o-Tolyl acetate

CAS No.: 1333-46-6

Cat. No.: B074146 Get Quote

Core Directive: Immediate Operational Stance
Do not dispose of o-Tolyl acetate via sanitary sewer or trash.

While o-Tolyl acetate (CAS: 533-18-6) is often classified merely as "Combustible" (Flash

Point: 84°C) rather than "Flammable" by DOT standards, it presents a latent toxicity hazard

through hydrolysis. This guide outlines the specific disposal workflows required to maintain

regulatory compliance (RCRA) and chemical hygiene.

Key Physicochemical Data for Disposal Logistics
The following parameters dictate the waste stream classification:
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Parameter Value Operational Implication

Flash Point 84°C (183°F)

Classified as Combustible.[1]

[2] Does not meet RCRA D001

(Ignitable) definition (<60°C)

unless mixed with lower FP

solvents.

Water Solubility Insoluble

High Clog Risk. Will form a

biphasic layer in traps if

poured down drains.

Specific Gravity 1.05

Heavier than water. Will sink in

aqueous traps, accumulating

at the bottom.

Hydrolysis Product o-Cresol

CRITICAL: Decomposes into a

toxic, corrosive phenol

derivative.

Scientific Integrity: The Hidden Hydrolysis Risk
As researchers, we often focus on the parent compound. However, disposal protocols for

esters must account for their degradation products.

The Mechanistic Hazard: o-Tolyl acetate is an ester. In the presence of moisture (ubiquitous in

waste drums) and varying pH (from other waste constituents), it undergoes hydrolysis. The

primary danger is not the acetate itself, but its conversion into o-Cresol (2-Methylphenol) and

Acetic Acid.

Why this matters: o-Cresol is significantly more hazardous than o-Tolyl acetate. It is

corrosive to skin and listed as a hazardous constituent.[3][4] If you dispose of o-Tolyl
acetate in a non-compatible container or mix it with strong acids/bases, you are effectively

generating a more toxic waste stream inside the drum.

Visualization: Hydrolysis Pathway & Risk Evolution
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Figure 1: The degradation pathway of o-Tolyl acetate. Note the formation of o-Cresol, which

escalates the hazard profile of the waste container.

Waste Classification & Regulatory Status (RCRA)
Proper classification prevents regulatory fines. Use this decision logic to code your waste tag.

Pure Substance: If disposing of unused o-Tolyl acetate, it is generally Non-RCRA Regulated

(unless your specific state regulations are stricter, e.g., California or Massachusetts). It is not

a P-listed or U-listed waste.[5]

Mixtures (The Common Scenario):

Scenario A (HPLC Waste): Mixed with Acetonitrile/Methanol.

Code:D001 (Ignitable) + F003 (Spent Solvents).

Scenario B (Hydrolyzed/Old): If significant hydrolysis has occurred.

Code: Potential D024 (m-Cresol is D024, o-Cresol is often regulated similarly under

toxicity characteristics if concentrations are high).

Step-by-Step Disposal Protocol
Phase 1: Segregation and Container Selection
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Objective: Prevent cross-reaction and hydrolysis.

Select Container: Use Amber Glass or High-Density Polyethylene (HDPE).

Avoid: Low-density plastics or metal cans that may corrode if acetic acid forms.

Segregate: Keep separate from:

Strong Oxidizers (Nitric acid, Peroxides) – Fire risk.

Strong Bases (Sodium Hydroxide) – Rapid hydrolysis risk.

Phase 2: Waste Tagging (Labeling)
Your waste tag must be explicit to protect the disposal facility personnel.

Chemical Name: Write out "o-Tolyl Acetate" (Do not use abbreviations like "OTA").

Hazards: Check "Combustible" and "Irritant."

Addendum: Add a note: "Contains Organic Ester - Potential for Phenolic Hydrolysis."

Phase 3: Spill Cleanup (Immediate Action)
If a spill occurs (< 1 Liter):

Isolate: Remove ignition sources (Hot plates, Bunsen burners).

PPE: Nitrile gloves are sufficient for splash protection; however, if the smell of bitter

almonds/tar (cresol) is present, use a half-mask respirator with organic vapor cartridges.

Absorb: Use an inert absorbent (Vermiculite or Sand).[6]

Do NOT use: Sawdust (Combustible hazard).

Clean: Wash the area with a detergent solution, not bleach (potential reaction with

phenolics).

Phase 4: Final Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b074146?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/54817.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation

Is it mixed with
flammable solvents?

Stream A:
High BTU Liquid Waste

(Fuel Blending)

Yes (MeOH, Acetone)

Stream B:
Non-Regulated Organic

(Incineration)

No (Pure/Aqueous)

Tag & Label:
'o-Tolyl Acetate'

Satellite Accumulation Area
(Keep Closed)

EHS / Vendor Pickup

Click to download full resolution via product page

Figure 2: Logical workflow for determining the correct waste stream for o-Tolyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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